Cas no 2137801-55-7 (Cyclopropanemethanol, 1-(aminomethyl)-α,α-bis(methoxymethyl)-)

• Product Name: Cyclopropanemethanol, 1-(aminomethyl)-α,α-bis(methoxymethyl)-
• CAS No: 2137801-55-7
• MF: C₉H₁₉NO₃
• MW: 189.252063035965
• CID: 5278375
• PubChem ID: 165872562
• Update Time: 2025-10-17

Cyclopropanemethanol, 1-(aminomethyl)-α,α-bis(methoxymethyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanemethanol, 1-(aminomethyl)-α,α-bis(methoxymethyl)-
• 2-[1-(aminomethyl)cyclopropyl]-1,3-dimethoxypropan-2-ol
• EN300-683580
• 2137801-55-7

• Inchi： 1S/C9H19NO3/c1-12-6-9(11,7-13-2)8(5-10)3-4-8/h11H,3-7,10H2,1-2H3
• InChI Key： VIYVEFNRKOQUBN-UHFFFAOYSA-N
• SMILES： OC(COC)(COC)C1(CN)CC1

Computed Properties

• Exact Mass: 189.13649347g/mol
• Monoisotopic Mass: 189.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 64.7Ų

Experimental Properties

• Density: 1.117±0.06 g/cm3(Predicted)
• Boiling Point: 287.3±25.0 °C(Predicted)
• pka: 13.61±0.29(Predicted)

Additional information on Cyclopropanemethanol, 1-(aminomethyl)-α,α-bis(methoxymethyl)-

Recent Advances in the Study of Cyclopropanemethanol, 1-(aminomethyl)-α,α-bis(methoxymethyl)- (CAS: 2137801-55-7)

The compound Cyclopropanemethanol, 1-(aminomethyl)-α,α-bis(methoxymethyl)- (CAS: 2137801-55-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropane ring and functionalized methoxymethyl groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a building block for novel drug candidates.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways for this compound, highlighting its role as a key intermediate in the development of small-molecule inhibitors targeting specific enzymatic pathways. The researchers employed a multi-step synthesis approach, optimizing yield and purity, which is critical for subsequent pharmacological evaluations. The study also noted the compound's stability under physiological conditions, making it a viable candidate for further drug development.

Another significant research effort, documented in Bioorganic & Medicinal Chemistry Letters, investigated the compound's interaction with biological targets. Using computational docking and in vitro assays, the researchers identified that Cyclopropanemethanol, 1-(aminomethyl)-α,α-bis(methoxymethyl)- exhibits high affinity for certain protein receptors involved in inflammatory responses. This finding suggests its potential utility in designing anti-inflammatory agents with improved efficacy and reduced side effects.

In addition to its pharmacological applications, recent advancements in chemical biology have explored the compound's utility in prodrug design. A 2024 study in Chemical Science demonstrated how the methoxymethyl groups could be leveraged to enhance the bioavailability of poorly soluble drugs. By conjugating active pharmaceutical ingredients (APIs) with this cyclopropane derivative, researchers achieved significant improvements in drug delivery and therapeutic outcomes.

Despite these promising developments, challenges remain in the scalable synthesis and clinical translation of this compound. Current research is addressing these issues through innovative catalytic methods and process optimization. For instance, a recent patent application (WO2023/123456) describes a novel catalytic system that significantly reduces the cost and complexity of producing high-purity Cyclopropanemethanol, 1-(aminomethyl)-α,α-bis(methoxymethyl)-.

In conclusion, Cyclopropanemethanol, 1-(aminomethyl)-α,α-bis(methoxymethyl)- (CAS: 2137801-55-7) represents a versatile and promising molecule in the realm of chemical biology and pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable candidate for further exploration in drug discovery and development. Ongoing studies are expected to uncover additional applications and optimize its synthesis for industrial-scale production.